3,4-dimethoxy-N-(4-(6-(piperidin-1-yl)pyridazin-3-yl)phenyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[4-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzamide
• InChI: InChI=1S/C24H26N4O3/c1-30-21-12-8-18(16-22(21)31-2)24(29)25-19-9-6-17(7-10-19)20-11-13-23(27-26-20)28-14-4-3-5-15-28/h6-13,16H,3-5,14-15H2,1-2H3,(H,25,29)
• InChI Key: ZUHLXYVMVNARGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=NN=C(C=C3)N4CCCCC4)OC
• Molecular Formula: C24H26N4O3
• Molecular Weight: 418.5 g/mol

Description

Synthesis Analysis

While there isn’t specific information available on the synthesis of this exact compound, related compounds have been synthesized using various methods. For instance, N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives have been synthesized using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives.

Scientific Research Applications

a. Substituted Piperidines: Substituted piperidines serve as key intermediates in drug synthesis. Researchers have explored their use in designing antipsychotic, antiviral, and anti-inflammatory agents.

b. Spiropiperidines: Spiropiperidines exhibit diverse biological activities. They have been investigated for their potential as antitumor, antifungal, and antibacterial agents.

c. Condensed Piperidines: Condensed piperidines, fused with other heterocycles, contribute to the development of novel drugs. Examples include piperidine-fused pyridines and quinolines.

d. Piperidinones: Piperidinones are versatile compounds with applications in medicinal chemistry. They participate in the synthesis of analgesics, antihypertensives, and antiviral drugs.

Biological Evaluation of Piperidine-Containing Drugs

Recent advances in the discovery and evaluation of potential drugs containing the piperidine moiety have been promising. Researchers investigate their binding affinity, selectivity, and safety profiles.